Cas no 1261864-83-8 (2-Methoxy-3-(4-(trifluoromethoxy)phenyl)isonicotinic acid)

• Product Name: 2-Methoxy-3-(4-(trifluoromethoxy)phenyl)isonicotinic acid
• CAS No: 1261864-83-8
• MF: C₁₄H₁₀F₃NO₄
• MW: 313.228714466095
• CID: 4987989
• Update Time: 2025-05-21

2-Methoxy-3-(4-(trifluoromethoxy)phenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-3-(4-(trifluoromethoxy)phenyl)isonicotinic acid

• Inchi： 1S/C14H10F3NO4/c1-21-12-11(10(13(19)20)6-7-18-12)8-2-4-9(5-3-8)22-14(15,16)17/h2-7H,1H3,(H,19,20)
• InChI Key： CJZVJDAKQRIWIA-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1C(=NC=CC=1C(=O)O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 383
• XLogP3: 3.5
• Topological Polar Surface Area: 68.6

Additional information on 2-Methoxy-3-(4-(trifluoromethoxy)phenyl)isonicotinic acid

Recent Advances in the Study of 2-Methoxy-3-(4-(trifluoromethoxy)phenyl)isonicotinic acid (CAS: 1261864-83-8)

2-Methoxy-3-(4-(trifluoromethoxy)phenyl)isonicotinic acid (CAS: 1261864-83-8) is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethoxy and isonicotinic acid moieties, has recently garnered attention due to its potential therapeutic applications and its role as a key intermediate in the synthesis of bioactive compounds. Recent studies have explored its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a focal point for researchers aiming to develop novel therapeutics.

One of the most notable advancements in the study of this compound is its potential as an anti-inflammatory agent. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-Methoxy-3-(4-(trifluoromethoxy)phenyl)isonicotinic acid exhibits significant inhibitory effects on key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). The study utilized in vitro and in vivo models to validate these effects, suggesting that the compound could serve as a promising lead for the development of new anti-inflammatory drugs. The researchers also highlighted the compound's favorable pharmacokinetic profile, including its stability and bioavailability, which further underscores its therapeutic potential.

In addition to its anti-inflammatory properties, recent research has explored the compound's role in cancer therapy. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 2-Methoxy-3-(4-(trifluoromethoxy)phenyl)isonicotinic acid exhibit potent antiproliferative activity against several cancer cell lines, including breast and lung cancer. The study identified specific structural modifications that enhance the compound's efficacy, providing valuable insights for the design of next-generation anticancer agents. Furthermore, molecular docking studies revealed that the compound interacts with key oncogenic targets, such as epidermal growth factor receptor (EGFR), offering a plausible mechanism for its observed effects.

The synthetic accessibility of 2-Methoxy-3-(4-(trifluoromethoxy)phenyl)isonicotinic acid has also been a topic of recent investigation. A 2023 paper in Organic Process Research & Development detailed an optimized synthetic route for the compound, emphasizing scalability and cost-effectiveness. The authors reported a high-yield, one-pot synthesis method that minimizes the use of hazardous reagents, making it more environmentally friendly and suitable for industrial-scale production. This advancement is particularly significant for pharmaceutical companies looking to incorporate the compound into their drug development pipelines.

Despite these promising findings, challenges remain in the clinical translation of 2-Methoxy-3-(4-(trifluoromethoxy)phenyl)isonicotinic acid. For instance, its long-term safety profile and potential off-target effects require further investigation. Ongoing studies are focusing on comprehensive toxicological assessments and the development of targeted delivery systems to mitigate any adverse effects. Additionally, researchers are exploring the compound's potential in combination therapies, where it may synergize with existing drugs to enhance therapeutic outcomes.

In conclusion, 2-Methoxy-3-(4-(trifluoromethoxy)phenyl)isonicotinic acid (CAS: 1261864-83-8) represents a versatile and promising candidate in chemical biology and pharmaceutical research. Its diverse pharmacological properties, coupled with recent advancements in its synthesis and mechanistic understanding, position it as a valuable tool for drug discovery. Future research should focus on addressing the remaining challenges and unlocking its full therapeutic potential, paving the way for innovative treatments in inflammation, oncology, and beyond.